methyl 3-[4-(1,3-dioxo-1,3-dihydro-2H-inden-2-yliden)-1,3-dioxo-6-(2-pyridinyl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[3-(1-hydroxy-3-oxoinden-2-yl)-4,6-dioxo-1-pyridin-2-yl-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrrol-5-yl]thiophene-2-carboxylate
• InChI: InChI=1S/C26H17N3O6S/c1-35-26(34)23-15(9-11-36-23)29-24(32)16-17(25(29)33)20(28-19(16)14-8-4-5-10-27-14)18-21(30)12-6-2-3-7-13(12)22(18)31/h2-11,16-17,19,30H,1H3
• InChI Key: RAPKZULFQPWHFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)N2C(=O)C3C(C2=O)C(=NC3C4=CC=CC=N4)C5=C(C6=CC=CC=C6C5=O)O
• Molecular Formula: C26H17N3O6S
• Molecular Weight: 499.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including dioxo-indenylidene, pyrrolo[3,4-c]pyrrol, and thiophenecarboxylate groups. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings and functional groups. Detailed structural analysis would typically involve techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors such as its molecular structure, the nature of its functional groups, and its stereochemistry. These properties could include things like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antileishmanial Activity

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Pharmacokinetic Stability

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Analgesic Properties: (Related Compound):

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One-Pot Synthesis: (Related Compound):

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, some compounds might be toxic or corrosive, while others might be flammable or explosive. Without specific information on this compound, it’s hard to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.